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Compound of Interest

Compound Name: 6-Fluoro-2-mercaptobenzothiazole

Cat. No.: B1301866

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 6-Fluoro-2-mercaptobenzothiazole (CAS 80087-
71-4).[1] The following procedures are based on the known hazards of similar thiazole and
mercaptobenzothiazole derivatives and are intended to ensure the safe handling, storage, and
disposal of this compound.

Chemical Identifier:

Name: 6-Fluoro-2-mercaptobenzothiazole

CAS Number: 80087-71-4[1]

Molecular Formula: C7HaFNS2[1]

Molecular Weight: 185.24[1]

Immediate Safety and Personal Protective Equipment
(PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling 6-Fluoro-2-
mercaptobenzothiazole, based on guidelines for similar compounds.
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Standard/Specificat
PPE Category Item . Purpose
ion
Protects against
Eye and Face ANSI z87.1 _
) Safety Goggles ) splashes and airborne
Protection compliant[2] ]
particles.[2]
Recommended for
large quantities or
) Worn over safety )
Face Shield when there is a

goggles[?]

significant risk of

splashing.[2]

Hand Protection

Nitrile Gloves

Disposable, powder-
free[2]

Provides protection
against incidental
contact with a broad
range of chemicals.[2]
For prolonged contact,
consider double-
gloving or using
thicker, chemical-

resistant gloves.[3]

Body Protection

Laboratory Coat

Long-sleeved, flame-
retardant

recommended[2]

Protects skin and
personal clothing from

contamination.[2]

Chemical-Resistant

Apron

Recommended for
larger quantities or

splash risks[3]

Provides an additional
layer of protection

against spills.

Respiratory Protection

NIOSH-approved
Respirator (e.g., N95)

NIOSH-approved

Required when
handling powders or
in poorly ventilated
areas to prevent
inhalation of dust or

aerosols.[3]
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Protects feet from
Foot Protection Closed-toe Shoes spills and falling
objects.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to proper handling protocols is essential for a safe laboratory environment.
1. Preparation and Engineering Controls:

» Always handle 6-Fluoro-2-mercaptobenzothiazole in a well-ventilated area, preferably
within a certified chemical fume hood.

o Ensure that a safety shower and eyewash station are readily accessible.

» Before starting, confirm that all necessary PPE is available and in good condition.

2. Handling the Compound:

» Avoid direct contact with skin, eyes, and clothing by wearing the appropriate PPE.[2]

o Handle the compound in a manner that minimizes the generation of dust and aerosols.

o For weighing, use an analytical balance inside a fume hood or a ventilated balance
enclosure.

o Keep containers tightly closed when not in use.
3. Hygiene Practices:

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.

o Contaminated clothing should be removed immediately and decontaminated before reuse.
4. Storage:

» Store the compound in a tightly closed, properly labeled container.
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» Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[4][5]

o Store separately from foodstuffs.

Emergency Procedures

Situation Action

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Seek medical attention

if irritation persists.

Wash off immediately with plenty of soap and
i water while removing all contaminated clothing
Skin Contact S
and shoes.[6] If skin irritation or a rash occurs,

get medical advice/attention.[6]

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention.

Rinse mouth with water. Do NOT induce

Ingestion vomiting.[3] Seek immediate medical attention.

[3]

Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid
material, avoiding dust generation, and place it

Spill in a sealed container for disposal.[6] For large
spills, contain the spill and contact your
institution's environmental health and safety
(EHS) department.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Waste Collection: Collect waste material in a designated, labeled, and sealed container.
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o Container Disposal: Handle empty containers as you would the product itself.

e Regulatory Compliance: Contact your institution's EHS department for specific guidance on
hazardous waste disposal. Do not dispose of down the drain or in regular trash.

Visual Workflow for Handling 6-Fluoro-2-
mercaptobenzothiazole

Caption: Workflow for handling 6-Fluoro-2-mercaptobenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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